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Compound Name: 6-Isobutoxy-1H-indazol-3-amine
CAS No.: 1394068-70-2
Cat. No.: B1445177
Get Quote
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In the field of drug discovery and development, researchers frequently synthesize and handle
novel chemical entities for which complete safety data is not yet available. 6-Isobutoxy-1H-
indazol-3-amine is one such compound. While it holds potential, its uncharacterized nature
necessitates a cautious and informed approach to handling. The 1H-indazole-3-amine core is a
common scaffold in medicinal chemistry, and its derivatives have been explored for various
therapeutic applications, including as antitumor agents.[1][2][3]

This guide provides a comprehensive safety and handling protocol by extrapolating data from
well-characterized structural analogs. The core principle is to treat this novel compound with a
level of caution appropriate for the most hazardous analog until specific data becomes
available. By understanding the established risks of the indazole-amine family, we can
implement engineering controls, personal protective equipment (PPE), and handling
procedures that form a self-validating system of safety.

Compound Identification and Structural Analogs

To establish a provisional safety profile, we will analyze data from the following primary analogs
that share the core 1H-indazol-3-amine structure.
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o Target Compound: 6-Isobutoxy-1H-indazol-3-amine

e Primary Analogs:
o 1H-Indazol-3-amine (CAS 874-05-5)[4][5]
o 6-Methoxy-1H-indazol-3-amine (CAS 511225-17-5)[6]
o 1H-Indazol-5-amine (CAS 19335-11-6)[7]

The consistent presence of the amino-indazole functional group across these molecules allows
for a scientifically grounded, albeit predictive, assessment of the potential hazards associated
with the target compound.

Hazard Identification: A Read-Across Assessment

A review of the safety data for structural analogs reveals a consistent pattern of hazards. The
Globally Harmonized System (GHS) classifications for these analogs are summarized below to
derive a conservative, provisional classification for 6-lsobutoxy-1H-indazol-3-amine.
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Provisional GHS Labeling for 6-Isobutoxy-1H-indazol-3-amine:

e Pictogram: GHSO07 (Exclamation Mark)

» Signal Word:Warning

e Hazard Statements (H-phrases):

o H302: Harmful if swallowed.[8]

[e]

o

[¢]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[3]
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e Precautionary Statements (P-phrases):

o

Prevention: P261, P264, P270, P271, P280[10]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312[7][10]

[¢]

[¢]

Storage: P403+P233, P405

[e]

Disposal: P501

First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure. The following
measures are based on the consistent recommendations for amino-indazole compounds.[10]
[11]

General Advice: Show this safety guide to the medical personnel in attendance.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[11] If
breathing is difficult or if symptoms persist, call a physician.[10]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes.[7] If skin irritation occurs, seek medical
advice.[11]

o Eye Contact: Rinse cautiously with water for several minutes.[11] Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[7] If eye irritation persists,
get medical advice/attention.[11]

 Ingestion: Call a POISON CENTER or doctor if you feel unwell.[11] Rinse mouth thoroughly
with water.[10] Do NOT induce vomiting.[6]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry
chemical powder, or water spray.[8][12]

o Unsuitable Extinguishing Media: Do not use a solid water jet, as it may spread the fire.[12]
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o Specific Hazards: The compound is likely combustible. Fine dust dispersed in air may form
an explosive mixture.[7] Thermal decomposition can produce hazardous gases, including
carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[11][12]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in pressure-demand mode and full protective gear.[7][8]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[13] Avoid breathing dust, vapors,
or mist.[8] Ensure adequate ventilation. Use the personal protective equipment outlined in
Section 7.

e Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water.[14]

e Methods for Containment and Cleanup:

o

Don personal protective equipment.

o

Carefully sweep up the solid material, avoiding dust generation.[15]

[¢]

Use non-sparking tools.[8]

o

Place the collected material into a suitable, labeled container for disposal.[8]

o

Ventilate the area and wash the spill site after material pickup is complete.[13]

Safe Handling and Storage Protocol

Adherence to a strict handling protocol is the primary mechanism for preventing exposure.
Experimental Protocol: Weighing and Solubilizing the Compound

e Preparation: Work must be conducted in a certified chemical fume hood.[16] Cover the work
surface with absorbent bench paper.
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e Don PPE: Before handling, don a lab coat, chemical-resistant gloves (Nitrile rubber is a
common choice), and tightly fitting safety goggles with side-shields.[8][16]

e Handling:

o Avoid all personal contact, including inhalation.[16] Do not eat, drink, or smoke in the
handling area.

o Minimize dust generation and accumulation.[7][15]

o Use a micro-spatula to carefully transfer the powder from the storage container to a tared
weigh boat.

o Once the desired mass is obtained, place the weigh boat into the receiving flask.
o Add the solvent to the solid in a controlled manner within the fume hood.

e Cleanup:
o Wipe down all surfaces inside the fume hood with a damp cloth.

o Dispose of all contaminated materials (gloves, bench paper, weigh boat) in a designated,
sealed hazardous waste container.[16]

o Wash hands thoroughly with soap and water after completing the task.[10]
Storage Conditions:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]
e The container should be kept upright to prevent leakage.[17]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[11]
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Workflow for safely handling powdered chemical compounds.
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Exposure Controls & Personal Protective
Equipment (PPE)

A multi-layered approach combining engineering controls and PPE is required to minimize
exposure risk.

o Engineering Controls: All operations should be conducted within a properly functioning
chemical fume hood to maintain low airborne concentrations.[15] Ensure that safety showers
and eyewash stations are readily accessible and in close proximity to the workstation.[11]
[18]

» Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[8][19]

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).[20]
Gloves must be inspected before use and removed using the proper technique to avoid
skin contact.[20]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved respirator with a particulate filter (e.g., N95 or P3).[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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